Cas no 1331457-00-1 (5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1331457-00-1
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 6554305
• Update Time: 2025-07-01

5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole
• 5-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole

• Inchi： 1S/C18H17N3O3S2/c1-13-4-6-14(7-5-13)8-10-26(22,23)21-11-15(12-21)18-19-17(20-24-18)16-3-2-9-25-16/h2-10,15H,11-12H2,1H3/b10-8+
• InChI Key： RHLUDLKLCJIGKS-CSKARUKUSA-N
• SMILES： O1C(C2CN(S(/C=C/C3=CC=C(C)C=C3)(=O)=O)C2)=NC(C2SC=CC=2)=N1

Additional information on 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole

Introduction to 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 1331457-00-1)

5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole, a compound with the CAS number 1331457-00-1, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole is characterized by a central 1,2,4-oxadiazole ring substituted with a thiophene moiety and an azetidine ring functionalized with a sulfonyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent research has highlighted the potential of 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole as a promising lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. For instance, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole has also demonstrated significant antiviral activity. Research conducted on various viral models has shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The anticancer potential of 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the Akt/mTOR pathway and promote the expression of pro-apoptotic proteins such as Bax and caspase-3.

The synthetic route for 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole involves a multi-step process that includes the formation of the azetidine ring through a sulfonylation reaction followed by cyclization to form the 1,2,4-oxadiazole ring. The synthesis is challenging due to the complexity of the molecule and the need for precise control over stereochemistry. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity.

In terms of pharmacokinetics and pharmacodynamics, 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-yl)-1,2,4-oxadiazole exhibits favorable properties that make it suitable for further development as a drug candidate. It has good oral bioavailability and a long half-life in vivo, which suggests that it can be administered orally with sustained therapeutic effects. Additionally, it shows low toxicity in preclinical studies, indicating a favorable safety profile.

The potential applications of 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-3-(thiophen-2-y l)-1 , 2 , 4 - o x ad i az ol e extend beyond its primary biological activities. Ongoing research is exploring its use as a chemical probe for studying cellular processes and signaling pathways. For example, it has been used to investigate the role of specific enzymes in inflammatory diseases and cancer progression.

In conclusion, 5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin - 3 - y l } - 3 - ( t h i o p h e n - 2 - y l ) - 1 , 2 , 4 - o x ad i az ol e (CAS No. 1331457 - 00 - 1 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.